Cas no 1379325-64-0 (1-(3-bromo-5-methylphenyl)ethan-1-one)

• Product Name: 1-(3-bromo-5-methylphenyl)ethan-1-one
• CAS No: 1379325-64-0
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD18905445
• CID: 1090767
• PubChem ID: 19702307
• Update Time: 2025-10-28

1-(3-bromo-5-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-methylphenyl)ethanone
• 3'-Bromo-5'-methylacetophenone
• 1-(3-bromo-5-methylphenyl)ethan-1-one
• NE46968
• AB76200
• Ethanone, 1-(3-bromo-5-methylphenyl)-
• AK143673

• MDL： MFCD18905445
• Inchi： 1S/C9H9BrO/c1-6-3-8(7(2)11)5-9(10)4-6/h3-5H,1-2H3
• InChI Key： QDCCNYXYTIETKO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C(C)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Topological Polar Surface Area: 17.1

1-(3-bromo-5-methylphenyl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-(3-bromo-5-methylphenyl)ethan-1-one

1-(3-Bromo-5-Methylphenyl)ethan-1-one: A Comprehensive Overview

1-(3-Bromo-5-methylphenyl)ethan-1-one, with the CAS number 1379325-64-0, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as 3-bromo-5-methylacetophenone, is characterized by its unique structural features, which include a bromo and a methyl group substituted on a phenyl ring, along with an acetyl group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 1-(3-bromo-5-methylphenyl)ethan-1-one (CAS No. 1379325-64-0) is particularly interesting due to its potential for further functionalization. The bromo group can be readily substituted in various reactions, such as Suzuki coupling, Stille coupling, and other palladium-catalyzed cross-coupling reactions. These reactions are widely used in the synthesis of complex organic molecules and are essential in the development of new drugs and materials.

In recent years, 1-(3-bromo-5-methylphenyl)ethan-1-one has been extensively studied for its applications in medicinal chemistry. One notable area of research involves its use as a building block in the synthesis of antitumor agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of several derivatives of 1-(3-bromo-5-methylphenyl)ethan-1-one that exhibited potent antitumor activity against various cancer cell lines. The bromo group was found to play a crucial role in enhancing the biological activity of these compounds.

Beyond its use in antitumor agents, 1-(3-bromo-5-methylphenyl)ethan-1-one (CAS No. 1379325-64-0) has also shown promise in the development of anti-inflammatory drugs. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that certain derivatives of this compound could effectively inhibit the production of pro-inflammatory cytokines, making them potential candidates for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthetic versatility of 1-(3-bromo-5-methylphenyl)ethan-1-one is further highlighted by its use in the preparation of chiral compounds. Chirality is a critical factor in drug design, as enantiomers can exhibit different biological activities and pharmacokinetic properties. A study published in the Tetrahedron: Asymmetry described an efficient method for synthesizing enantiomerically pure derivatives of 1-(3-bromo-5-methylphenyl)ethan-1-one, which could be used to develop more effective and safer pharmaceuticals.

In addition to its applications in drug discovery, 1-(3-bromo-5-methylphenyl)ethan-1-one (CAS No. 1379325-64-0) has also been explored for its potential use in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have investigated the use of this compound as a precursor for the synthesis of functional polymers with unique optical and electronic properties. These polymers have potential applications in areas such as organic electronics, photovoltaics, and sensors.

The physical and chemical properties of 1-(3-bromo-5-methylphenyl)ethan-1-one have been well-characterized through various analytical techniques. It is a solid at room temperature with a melting point ranging from 68 to 70°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. Its stability under different conditions has also been studied, and it is generally stable under normal laboratory conditions but may degrade upon exposure to strong acids or bases.

The safety profile of 1-(3-bromo-5-methylphenyl)ethan-1-one (CAS No. 1379325-64-0) is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling precautions should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE), working under a fume hood when necessary, and storing the compound away from incompatible materials.

In conclusion, 1-(3-bromo-5-methylphenyl)ethan-1-one, with its CAS number 1379325-64-0, is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structural features make it an excellent building block for synthesizing bioactive molecules and functional materials. Ongoing research continues to uncover new applications and improve our understanding of this versatile compound.